Cas no 2229611-84-9 ({1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanol)

{1-[3-Chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl}methanol is a cyclopropyl-containing aromatic alcohol with a trifluoromethyl and chloro substitution pattern on the phenyl ring. This structural motif imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethyl group contributes to increased electronegativity and steric effects, while the cyclopropane ring adds conformational rigidity. The alcohol functional group offers versatility for further derivatization. The compound is particularly useful in the development of bioactive molecules, where its balanced polarity and steric profile can optimize target binding and pharmacokinetic properties. Proper handling is required due to potential reactivity of the hydroxyl group.
{1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanol structure
2229611-84-9 structure
Product Name:{1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanol
CAS No:2229611-84-9
MF:C13H14ClF3O
MW:278.697873592377
CID:6200800
PubChem ID:165884896
Update Time:2025-10-22

{1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

    • {1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanol
    • 2229611-84-9
    • EN300-1965800
    • {1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl}methanol
    • Inchi: 1S/C13H14ClF3O/c1-11(2)6-12(11,7-18)8-3-9(13(15,16)17)5-10(14)4-8/h3-5,18H,6-7H2,1-2H3
    • InChI Key: USJKEOLXWLYGRD-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(F)(F)F)C=C(C=1)C1(CO)CC1(C)C

Computed Properties

  • Exact Mass: 278.0685272g/mol
  • Monoisotopic Mass: 278.0685272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 20.2Ų

{1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanol Pricemore >>

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Additional information on {1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanol

Recent Advances in the Study of {1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanol (CAS: 2229611-84-9)

The compound {1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanol (CAS: 2229611-84-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Its structural motif, featuring a cyclopropyl ring and a trifluoromethyl group, is particularly noteworthy for its ability to modulate biological targets with high specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its therapeutic potential, the compound's synthetic accessibility has been a focal point of recent research. A team at the University of Cambridge reported an optimized synthetic route for {1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanol, achieving a 75% yield through a novel palladium-catalyzed cyclopropanation reaction. This advancement addresses previous challenges related to scalability and cost-effectiveness, paving the way for its broader application in industrial settings.

Further investigations into the compound's mechanism of action have revealed its interaction with specific protein targets, including G-protein-coupled receptors (GPCRs) and cytochrome P450 enzymes. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore the compound's versatility and its potential to serve as a scaffold for the design of multifunctional drugs. Computational modeling studies have also provided insights into its binding modes, facilitating the rational design of more potent analogs.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to address these gaps, with particular emphasis on its metabolic stability and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, {1-3-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanol (CAS: 2229611-84-9) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activity, position it as a valuable candidate for further exploration. Future studies will likely focus on optimizing its pharmacological properties and expanding its therapeutic potential across diverse disease areas.

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